molecular formula C15H19N3O6S B345985 1-((2,5-diethoxy-4-methylphenyl)sulfonyl)-2-methyl-5-nitro-1H-imidazole CAS No. 898641-43-5

1-((2,5-diethoxy-4-methylphenyl)sulfonyl)-2-methyl-5-nitro-1H-imidazole

Cat. No. B345985
CAS RN: 898641-43-5
M. Wt: 369.4g/mol
InChI Key: IUVCGALSSYOVJZ-UHFFFAOYSA-N
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Description

The compound you mentioned seems to be a derivative of imidazole, which is a heterocyclic compound. Imidazoles are a key component of many important biological molecules, including histidine and histamine .


Molecular Structure Analysis

The molecular structure of your compound would likely involve an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The rest of the molecule would include various functional groups attached to this ring .


Chemical Reactions Analysis

The chemical reactions involving your compound would depend on the specific functional groups present in the molecule. Imidazole derivatives are known to participate in a variety of chemical reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would be determined by its specific molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role .

Future Directions

The future research directions would depend on the potential applications of your compound. Given the biological importance of imidazole derivatives, it’s possible that your compound could have interesting biological activities worth exploring .

properties

IUPAC Name

1-(2,5-diethoxy-4-methylphenyl)sulfonyl-2-methyl-5-nitroimidazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N3O6S/c1-5-23-12-8-14(13(24-6-2)7-10(12)3)25(21,22)17-11(4)16-9-15(17)18(19)20/h7-9H,5-6H2,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IUVCGALSSYOVJZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=C(C=C1C)OCC)S(=O)(=O)N2C(=NC=C2[N+](=O)[O-])C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N3O6S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-((2,5-diethoxy-4-methylphenyl)sulfonyl)-2-methyl-5-nitro-1H-imidazole

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